Cas no 62061-50-1 (3H-Purin-6-amine, 3-methyl-N-(3-methyl-2-butenyl)-)

• Product Name: 3H-Purin-6-amine, 3-methyl-N-(3-methyl-2-butenyl)-
• CAS No: 62061-50-1
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• CID: 459382
• PubChem ID: 136230293
• Update Time: 2025-04-19

3H-Purin-6-amine, 3-methyl-N-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Purin-6-amine, 3-methyl-N-(3-methyl-2-butenyl)-
• 3-methyl-N-(3-methylbut-2-enyl)purin-6-amine
• 62061-50-1
• DTXSID50812251
• 3-Methyl-N-(3-methylbut-2-en-1-yl)-3H-purin-6-amine

• Inchi： 1S/C11H15N5/c1-8(2)4-5-12-10-9-11(14-6-13-9)16(3)7-15-10/h4,6-7H,5H2,1-3H3,(H,13,14)/b12-10-
• InChI Key： AWVBMUWKQZQAJA-BENRWUELSA-N
• SMILES： N1(C)C=N/C(/C2=C1N=CN2)=N\C/C=C(\C)/C

Computed Properties

• Exact Mass: 217.13295
• Monoisotopic Mass: 217.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• PSA: 52.35